Methyl 3-{4-[(2-thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[4-(thiophen-2-ylsulfonylamino)phenoxy]thiophene-2-carboxylate
• InChI: InChI=1S/C16H13NO5S3/c1-21-16(18)15-13(8-10-24-15)22-12-6-4-11(5-7-12)17-25(19,20)14-3-2-9-23-14/h2-10,17H,1H3
• InChI Key: KOMYESIKVCRIFI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)OC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C16H13NO5S3
• Molecular Weight: 395.5 g/mol
• CAS No.: 900015-23-8

Description

“Methyl 3-{4-[(2-thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylate” is a chemical compound with the molecular formula C16H13NO5S3. It is also known by other synonyms such as "methyl 3-[4-(thiophene-2-sulfonamido)phenoxy]thiophene-2-carboxylate".

Molecular Structure Analysis

The molecular structure of this compound consists of a thiophene ring attached to a phenoxy group via a sulfonyl-amino linkage. The molecular weight of this compound is approximately 395.47 g/mol.

Physical and Chemical Properties Analysis

This compound has a predicted density of 1.486±0.06 g/cm3 and a predicted boiling point of 548.0±60.0 °C. Other physical and chemical properties such as solubility, stability, and reactivity are not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates are synthesized from 3-alkoxy-2-aryl(or methyl)sulfonylacrylonitriles. These compounds can be further modified to produce 4-arylsulfonyl-3-carboxamidothiophenes, useful in various chemical syntheses (Stephens, Price, & Sowell, 1999).
• The compound's structure can be analyzed using single crystal X-ray diffraction, along with IR, 1H, and 13C NMR spectroscopy, providing detailed insights into its molecular configuration (Ramazani, Kazemizadeh, Ślepokura, & Lis, 2011).

Medical and Biological Research

• Certain derivatives of the compound have been found to strongly affect the oxygen affinity of human hemoglobin A, indicating potential for clinical or biological applications, such as in ischemia, stroke, tumor radiotherapy, blood storage, or as blood substitutes (Randad, Mahran, Mehanna, & Abraham, 1991).
• Methyl 3-amino-2-thiophene carboxylate's reactions with orthoesters produce N-(2-carbomethoxy thienyl) imidates, leading to novel [3,2-d]4(3H)thienopyrimidinones. These reactions offer valuable insights for chemical synthesis and mechanistic studies (Hajjem, Khoud, & Baccar, 2010).

Analytical and Industrial Applications

• Gas chromatography has been used to separate and determine this compound, offering a simple, fast, and accurate method for its analysis in the pharmaceutical industry (Feng, 2004).
• Sulfonated aromatic diamine monomers related to the compound have been synthesized for use in nanofiltration membranes, showing increased water flux and dye rejection, indicative of applications in water treatment and dye processing (Liu, Zhang, Zhou, Ren, Geng, Luan, & Wang, 2012).

Pharmacological Studies

• Derivatives of the compound have been utilized in the design and synthesis of highly active peroxisome proliferator‐activated receptor (PPAR) β/δ inverse agonists, showing prolonged cellular activity and potential therapeutic applications (Toth, Lieber, Scheer, Schumann, Schober, Nockher, Adhikary, Müller-Brüsselbach, Müller, & Diederich, 2016).